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Compound of Interest

Compound Name: p-Oxanisidide

Cat. No.: B133009 Get Quote

Welcome to the technical support center for the synthesis of p-anisidide, also known as N-(4-

methoxyphenyl)acetamide. This guide is designed for researchers, chemists, and drug

development professionals to provide in-depth, field-proven insights into improving the yield

and purity of this important chemical intermediate. We will move beyond simple protocols to

explore the underlying chemical principles, troubleshoot common issues, and provide robust,

validated methodologies.

Frequently Asked Questions (FAQs)
Q1: What is the most common and reliable method for synthesizing p-anisidide?

The most prevalent and dependable method is the N-acetylation of p-anisidine. This reaction

involves treating p-anisidine, the nucleophile, with an electrophilic acetylating agent. The two

most common agents are acetic anhydride and acetyl chloride. Acetic acid can also be used,

particularly under microwave irradiation to accelerate the reaction, which presents a greener

alternative by avoiding halogenated reagents.[1][2]

Q2: What is the fundamental reaction mechanism for the acetylation of p-anisidine?

The synthesis is a classic example of nucleophilic acyl substitution. The lone pair of electrons

on the nitrogen atom of the p-anisidine amine group attacks the electrophilic carbonyl carbon of

the acetylating agent (e.g., acetic anhydride). This forms a tetrahedral intermediate.

Subsequently, the intermediate collapses, eliminating a leaving group (acetate ion in the case
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of acetic anhydride) and, after a proton transfer step, yields the stable amide product, p-

anisidide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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